Cas no 1286413-90-8 ((R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester)

• Product Name: (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester
• CAS No: 1286413-90-8
• MF: C₁₂H₁₆O₃
• MW: 213.284452438354
• CID: 1059372
• Update Time: 2025-05-19

(R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester
• ethyl (2R)-2-hydroxy-4-(2,3,4,5,6-pentadeuteriophenyl)butanoate

• Inchi： 1S/C12H16O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3/t11-/m1/s1/i3D,4D,5D,6D,7D
• InChI Key： ZJYKSSGYDPNKQS-YEJMEJRNSA-N
• SMILES： O[C@@H](C(=O)OCC)CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 213.14100

Experimental Properties

• PSA: 46.53000
• LogP: 1.54320

Additional information on (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester

Introduction to (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and various industrial applications. Among these, (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester (CAS no. 1286413-90-8) stands out due to its unique structural properties and potential applications. This compound, characterized by its deuterated version, has garnered significant attention in the scientific community for its utility in analytical chemistry and as a precursor in the synthesis of more complex molecules.

The molecular structure of (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester consists of a hydroxy group, a phenyl ring, and a butyric acid backbone, with the deuterium atoms specifically incorporated to enhance its stability and specificity in various chemical reactions. This modification makes it an invaluable tool in chiral synthesis and analysis, where the precise control of stereochemistry is crucial.

In recent years, there has been a surge in research focused on the development of chiral auxiliaries and catalysts. (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester has been explored as a potential chiral ligand in asymmetric hydrogenation reactions. Its ability to induce high enantioselectivity has made it a subject of interest for researchers aiming to develop more efficient and environmentally friendly synthetic routes. The deuterated version further enhances its utility by providing a means to track reaction mechanisms and intermediates without interference from natural isotopes.

The pharmaceutical industry has also shown keen interest in this compound. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the synthesis of enantiomerically pure compounds essential. (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester serves as a building block for the synthesis of various pharmacologically active molecules. Its incorporation into drug candidates can lead to improved efficacy and reduced side effects, as seen in recent studies on nonsteroidal anti-inflammatory drugs (NSAIDs) where chiral modifications have led to significant therapeutic benefits.

Moreover, the use of deuterated compounds like (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester in metabolic studies has opened new avenues for understanding drug metabolism and pharmacokinetics. Deuterium labeling allows researchers to trace the metabolic pathways of drugs with high precision, aiding in the development of more effective dosing regimens and personalized medicine approaches. This technique has been particularly useful in studying the metabolism of biologics and peptides, where traditional labeling methods may pose challenges.

The analytical chemistry field has also benefited from the use of (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester. Its deuterated nature makes it an excellent internal standard for NMR spectroscopy, enabling researchers to achieve high-resolution spectra even in complex mixtures. This capability is crucial for structure elucidation and purity assessment of synthetic compounds. Additionally, its stability under various conditions makes it suitable for use in mass spectrometry applications, further enhancing its utility as a reference standard.

Recent advancements in synthetic methodologies have also highlighted the versatility of (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester. Researchers have developed novel catalytic systems that utilize this compound as a key intermediate in multi-step syntheses. These methods often involve transition metal catalysis, which allows for high yields and selectivity under mild reaction conditions. Such innovations are particularly significant in green chemistry efforts, as they reduce waste and energy consumption while improving reaction efficiency.

The impact of (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester extends beyond academia and industry research labs. It has found applications in material science, where its unique properties contribute to the development of new polymers and coatings with enhanced performance characteristics. The ability to incorporate deuterium atoms into organic molecules also opens up possibilities for creating materials with specific isotopic signatures, which can be useful in various industrial processes.

In conclusion, (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester (CAS no. 1286413-90-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as a chiral auxiliary, pharmaceutical intermediate, metabolic tracer, and analytical standard underscores its importance in modern chemical research. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in advancing both theoretical knowledge and practical applications.